Cas no 221137-68-4 (methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride)

• Product Name: methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• CAS No: 221137-68-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 5154846
• PubChem ID: 75481261
• Update Time: 2025-06-14

methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (4R)-4-hydroxypyrrolidine-2-carboxylate:hydrochloride
• methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride

• Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-2-4(8)3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5?;/m1./s1
• InChI Key： KLGSHNXEUZOKHH-FVYOBFAJSA-N
• SMILES： N1C[C@H](O)CC1C(OC)=O.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride

Comprehensive Overview of Methyl (4R)-4-Hydroxypyrrolidine-2-Carboxylate Hydrochloride (CAS No. 221137-68-4)

Methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 221137-68-4) is a chiral pyrrolidine derivative widely recognized for its applications in pharmaceutical synthesis and asymmetric catalysis. This compound, characterized by its hydroxyl group and ester functionality, serves as a versatile building block in organic chemistry. Its stereospecificity (4R configuration) makes it particularly valuable for designing enantioselective drugs and bioactive molecules. Researchers frequently explore its role in peptide mimetics and protease inhibitor development, aligning with the growing demand for targeted therapies.

The methyl ester moiety in methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride enhances solubility and reactivity, facilitating its use in solid-phase synthesis and combinatorial chemistry. Recent trends highlight its utility in AI-driven drug discovery, where computational models predict its interactions with biological targets. This aligns with the surge in searches for "chiral building blocks for drug design" and "green chemistry alternatives", reflecting industry shifts toward sustainable and precision medicine.

Analytical techniques such as HPLC, NMR, and mass spectrometry confirm the high purity (>98%) of CAS No. 221137-68-4, a critical factor for regulatory compliance in GMP manufacturing. Its stability under physiological pH conditions further supports its adoption in prodrug formulations, a hot topic in biopharmaceutical forums. Notably, patents citing this compound often focus on neuroprotective agents and antiviral therapies, addressing global health priorities like neurodegenerative diseases and emerging pathogens.

From a synthetic perspective, methyl (4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride is synthesized via asymmetric hydrogenation or enzymatic resolution, methods gaining traction due to their low environmental impact. These processes resonate with the "green synthesis" trend, frequently queried in academic and industrial research. The compound’s salt form (hydrochloride) improves crystallinity, simplifying purification—a key advantage for scale-up operations.

In conclusion, CAS No. 221137-68-4 exemplifies the intersection of chiral chemistry and modern therapeutics. Its adaptability to high-throughput screening and computational modeling positions it as a staple in preclinical research, answering frequent search queries like "scaffolds for kinase inhibitors" and "non-toxic chiral auxiliaries". As the pharmaceutical industry evolves, this compound’s role in personalized medicine and catalysis will likely expand, driven by both scientific innovation and market needs.